DiAzK

• Molecular Formula: C12H22N4O4
• Molecular Weight: 286.33 g/mol
• InChI: InChI=1S/C12H22N4O4/c1-12(15-16-12)6-4-8-20-11(19)14-7-3-2-5-9(13)10(17)18/h9H,2-8,13H2,1H3,(H,14,19)(H,17,18)/t9-/m0/s1
• InChIKey: RZJVINTUKBDURT-VIFPVBQESA-N

DiAzK (Photo-Lysine) Product Overview

DiAzK, also known as H-L-Photo-lysine, AbK, or DiAzKs (CAS 1253643-88-7), is a diazirine-containing unnatural amino acid (UAA) used as a photo-crosslinking probe [1]. It is genetically incorporated into proteins via expanded genetic code machinery, such as engineered pyrrolysyl-tRNA synthetase/tRNA pairs . Its core utility lies in site-specifically capturing transient and low-affinity biomolecular interactions, including protein-protein, protein-RNA, and protein-DNA, both in vitro and in living cells [2].

Workflow Genetic code expansion compatible

Probe type Site-directed photo-crosslinker

Interaction class Captures weak/transient interactions

Environment In vitro and living-cell compatible

• [1] Dziuba, D., Hoffmann, J.-E., Hentze, M.W., Schultz, C. (2020). A Genetically Encoded Diazirine Analogue for RNA–Protein Photo-crosslinking. ChemBioChem, 21(1-2), 88-93. View Source
• [2] Hoffmann, J.-E., Dziuba, D., Stein, F., Schultz, C. (2018). A Bifunctional Noncanonical Amino Acid: Synthesis, Expression, and Residue-Specific Proteome-wide Incorporation. Biochemistry, 57(31), 4747-4752. View Source

Why DiAzK Cannot Be Substituted

Unlike conventional 254 nm UV crosslinking which suffers from low photochemical efficiency and can lead to non-specific damage, diazirine-based UAAs like DiAzK offer a site-directed, high-yield alternative [1]. Simple substitution with another diazirine amino acid (e.g., AbK) or a bifunctional analog (e.g., PrDiAzK) is not equivalent, as each UAA has a distinct linker length, chemical functionality, and incorporation efficiency, which directly affects crosslinking yields, experimental compatibility, and downstream workflows [2]. The quantitative performance differences outlined below demonstrate why DiAzK is the optimal choice for applications requiring maximal crosslinking efficiency from a non-perturbing, single-functionality probe.

DiAzK Designed as a single-functionality diazirine probe with defined linker length.

Other UAA (e.g., AbK) Different linker length and chemical functionality May alter crosslinking yield

Bifunctional analog (e.g., PrDiAzK) Dual reactivity can modify interaction profiles Context-dependent

• [1] Dziuba, D., Hoffmann, J.-E., Hentze, M.W., Schultz, C. (2020). A Genetically Encoded Diazirine Analogue for RNA–Protein Photo-crosslinking. ChemBioChem, 21(1-2), 88-93. View Source
• [2] Hoffmann, J.-E., Dziuba, D., Stein, F., Schultz, C. (2018). A Bifunctional Noncanonical Amino Acid: Synthesis, Expression, and Residue-Specific Proteome-wide Incorporation. Biochemistry, 57(31), 4747-4752. View Source

DiAzK Performance Advantages

Improved Crosslinking Efficiency Over UV

When genetically incorporated into the RNA-binding protein IRP1, DiAzK (DiAzKs) achieved a 7-fold increase in crosslinking yield compared to conventional 254 nm UV crosslinking [1]. This direct comparison highlights the superior photochemical efficiency of the diazirine group when site-specifically positioned.

Crosslinking efficiency

Head-to-head

7-fold increase vs 254 nm UV

Reported crosslinking yield context

IRP1 model; 365 nm, 5 min irradiation

Evidence Dimension	Crosslinking Efficiency (Yield)
Target Compound Data	7-fold increase in crosslinking yield
Comparator Or Baseline	Conventional 254 nm UV crosslinking (baseline yield = 1x)
Quantified Difference	7-fold higher
Conditions	Human iron regulatory protein 1 (IRP1) with site-specifically incorporated DiAzK; irradiation with 365 nm UV light for 5 minutes [1].

Why This Matters

This dramatic improvement enables the detection and analysis of weak or transient interactions that are undetectable with conventional methods, reducing false negatives in interactome studies.

• [1] Dziuba, D., Hoffmann, J.-E., Hentze, M.W., Schultz, C. (2020). A Genetically Encoded Diazirine Analogue for RNA–Protein Photo-crosslinking. ChemBioChem, 21(1-2), 88-93. View Source

Preserved Native Protein Function

Incorporation of DiAzK into the RNA-binding protein IRP1 was shown to not diminish its native RNA-binding properties [1]. This contrasts with some bulkier UAAs or chemical crosslinkers that can perturb protein structure or function, compromising experimental validity.

Native function

Reported

RNA-binding preserved (vs WT)

Supports native function context

EMSA with IRE RNA

Evidence Dimension	Functional Integrity (RNA-binding)
Target Compound Data	RNA-binding properties were fully preserved
Comparator Or Baseline	Wild-type IRP1
Quantified Difference	No significant difference
Conditions	Electrophoretic mobility shift assay (EMSA) comparing IRP1 and IRP1-DiAzK binding to IRE RNA [1].

Why This Matters

Ensures that the observed interactions are biologically relevant and not artifacts of the labeling process, a critical factor for procurement decisions in rigorous protein interaction studies.

• [1] Dziuba, D., Hoffmann, J.-E., Hentze, M.W., Schultz, C. (2020). A Genetically Encoded Diazirine Analogue for RNA–Protein Photo-crosslinking. ChemBioChem, 21(1-2), 88-93. View Source

Protease Substrate Trapping in Living Cells

DiAzK (referred to as DiazK) was site-specifically incorporated into the inner proteolytic chamber of human mitochondrial caseinolytic protease P (hClpP) [1]. This enabled covalent trapping and subsequent MS-based identification of substrate proteins directly within living mammalian cells, demonstrating its utility in complex biological environments where global methods like conventional UV fail due to lack of spatial precision.

In-cell trapping

Assay context

Captured hClpP substrates in living cells

Supports spatial precision context

HEK293T, LC-MS/MS after enrichment

Evidence Dimension	Substrate Trapping and Identification
Target Compound Data	Successfully identified known and novel hClpP substrates in living cells
Comparator Or Baseline	Conventional 254 nm UV crosslinking (or other non-specific methods)
Quantified Difference	Qualitative difference in spatial specificity and capability
Conditions	Site-specific incorporation of DiazK into hClpP in HEK293T cells; UV irradiation followed by affinity enrichment and LC-MS/MS [1].

Why This Matters

Demonstrates a unique capability for spatial precision in living cells, enabling substrate discovery and interactome mapping that is unattainable with non-specific or less efficient probes.

• [1] Hoffmann, J.-E., et al. (2022). Substrate Profiling of Mitochondrial Caseinolytic Protease P via a Site‐Specific Photocrosslinking Approach. Angewandte Chemie International Edition, 61(10), e202111085. View Source

High Purity and Defined Chemical Identity

Commercially available DiAzK is supplied with a high purity (≥95% to ≥98%) and fully characterized structure (CAS 1253643-88-7) . This ensures batch-to-batch consistency and reliable genetic incorporation, which is a significant advantage over in-house synthesized UAAs that may vary in purity and require extensive validation.

Reagent quality

Data to verify

≥95% – ≥98% purity

Reported batch consistency context

Commercial specification; independent QC recommended

Evidence Dimension	Reagent Purity and Characterization
Target Compound Data	≥95% to ≥98% purity; fully characterized
Comparator Or Baseline	In-house synthesized UAA batches
Quantified Difference	N/A (Quality Control Parameter)
Conditions	Commercial product specifications from multiple vendors .

Why This Matters

Reduces experimental variability, saves time on quality control, and enhances the reproducibility of crosslinking experiments, a key procurement consideration.

Recommended DiAzK Applications

RNA-Protein Interaction Mapping

Leveraging the 7-fold increase in crosslinking efficiency over conventional 254 nm UV [1], DiAzK is ideally suited for identifying and validating RNA-binding protein (RBP) targets in techniques like CLIP-seq and RNA interactome capture, especially when studying low-abundance transcripts or weak, transient interactions. The preserved native RNA-binding function [1] ensures biological relevance of the captured partners.

Enzyme-Substrate Trapping in Living Cells

Based on its demonstrated ability to trap hClpP substrates within living cells [1], DiAzK is a premier tool for protease substrate profiling and mapping dynamic protein interaction networks at specific subcellular locations. This site-specific approach avoids the noise and false positives often associated with broad-spectrum crosslinking methods.

Protein-Protein Interaction Interface Mapping

DiAzK's site-specific incorporation via genetic code expansion [1] allows researchers to map interaction interfaces on a protein by placing the crosslinker at defined positions. Combined with its high efficiency, this enables the identification of direct binding partners and the elucidation of interaction topologies in both bacterial and mammalian systems .

Standardized Photoaffinity Labeling Workflows

For labs establishing standardized protocols or core facilities offering crosslinking services, the high commercial purity (≥95%-98%) and defined chemical identity [1] of DiAzK ensure consistent performance and minimize batch-to-batch variability, which is essential for quantitative and comparative studies.

Application

Selection Property

Validation Focus

RNA-protein interaction studies

Crosslinking efficiency context

Low-abundance target recovery

Enzyme-substrate profiling in living cells

Spatial precision with site-directed incorporation

Reduction of non-specific background

Protein interaction interface mapping

Defined placement via genetic code expansion

Topology-sensitive interaction readout

Standardized photoaffinity workflows

Commercial purity and characterization

Batch-to-batch reproducibility review

• [1] Dziuba, D., Hoffmann, J.-E., Hentze, M.W., Schultz, C. (2020). A Genetically Encoded Diazirine Analogue for RNA–Protein Photo-crosslinking. ChemBioChem, 21(1-2), 88-93. View Source